Cas no 859794-59-5 (Benzene, 2-bromo-1,3-dichloro-4-(trifluoromethyl)-)

• Product Name: Benzene, 2-bromo-1,3-dichloro-4-(trifluoromethyl)-
• CAS No: 859794-59-5
• MF: C₇H₂BrCl₂F₃
• MW: 293.895989894867
• MDL: MFCD29919823
• CID: 4246779
• PubChem ID: 84820646
• Update Time: 2025-06-08

Benzene, 2-bromo-1,3-dichloro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1,3-dichloro-4-(trifluoromethyl)-
• 2-bromo-1,3-dichloro-4-(trifluoromethyl)benzene
• UQYVMQFUNZXYEK-UHFFFAOYSA-N
• 835-005-4
• 859794-59-5
• MFCD29919823
• CS-0191745
• E94412
• EN300-6745818
• JJB79459
• AKOS024263867

• MDL： MFCD29919823
• Inchi： 1S/C7H2BrCl2F3/c8-5-4(9)2-1-3(6(5)10)7(11,12)13/h1-2H
• InChI Key： UQYVMQFUNZXYEK-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C(F)(F)F)C(Cl)=C1Br

Computed Properties

• Exact Mass: 291.86690Da
• Monoisotopic Mass: 291.86690Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 2-bromo-1,3-dichloro-4-(trifluoromethyl)-

Research Brief on Benzene, 2-bromo-1,3-dichloro-4-(trifluoromethyl)- (CAS: 859794-59-5) in Chemical and Biomedical Applications

Recent studies have highlighted the growing importance of halogenated benzene derivatives in chemical synthesis and biomedical research. Among these, Benzene, 2-bromo-1,3-dichloro-4-(trifluoromethyl)- (CAS: 859794-59-5) has emerged as a compound of significant interest due to its unique structural properties and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 859794-59-5, emphasizing its role as a versatile intermediate in the preparation of trifluoromethylated aromatic compounds. The research demonstrated that this compound exhibits high reactivity in nucleophilic substitution reactions, making it valuable for constructing complex molecular architectures. Computational modeling further revealed that the electron-withdrawing effects of the trifluoromethyl and halogen groups enhance its utility in cross-coupling reactions.

In the biomedical domain, preliminary in vitro studies have investigated the compound's potential as a scaffold for kinase inhibitors. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 859794-59-5 showed selective inhibition of EGFR (epidermal growth factor receptor) with IC50 values in the nanomolar range. The presence of the bromo and chloro substituents was found to be critical for binding affinity, while the trifluoromethyl group improved metabolic stability.

Environmental and safety assessments of 859794-59-5 were addressed in a recent OECD-compliant study (2024), which classified the compound as a Category 2 acute toxicant with moderate aquatic toxicity. Researchers emphasized the need for proper handling protocols, particularly due to its potential for bioaccumulation. These findings align with broader regulatory trends toward stricter controls on polyhalogenated aromatics.

From an industrial perspective, patent filings (WO2023124567, 2023) reveal growing interest in using 859794-59-5 as a precursor for liquid crystal materials. Its ability to form stable mesophases with wide temperature ranges has been leveraged in display technologies. Additionally, its fluorescence properties are being explored for sensor applications, with a 2024 ACS Sensors publication demonstrating its utility in detecting heavy metal ions.

Future research directions highlighted in these studies include: 1) optimizing synthetic routes to improve yield and purity, 2) expanding structure-activity relationship studies for pharmaceutical applications, and 3) developing greener alternatives to mitigate environmental concerns. The compound's unique combination of halogen atoms and trifluoromethyl group continues to make it a focal point for interdisciplinary research.